Cas no 852136-76-6 (N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide)

• Product Name: N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 852136-76-6
• MF: C₂₂H₂₀N₂O
• MW: 328.407005310059
• CID: 5889423
• PubChem ID: 5172894
• Update Time: 2025-10-30

N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((2-methyl-1H-indol-5-yl)methyl)-2-(naphthalen-1-yl)acetamide
• 1-Naphthaleneacetamide, N-[(2-methyl-1H-indol-5-yl)methyl]-
• HMS1500D14
• N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide
• IDI1_027494
• ChemDiv3_009584
• 852136-76-6
• AKOS024591909
• N-[(2-methyl-1H-indol-5-yl)methyl]-2-naphthalen-1-ylacetamide
• F0651-0098

• Inchi： 1S/C22H20N2O/c1-15-11-19-12-16(9-10-21(19)24-15)14-23-22(25)13-18-7-4-6-17-5-2-3-8-20(17)18/h2-12,24H,13-14H2,1H3,(H,23,25)
• InChI Key： WPELLEBIAOWNNP-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=CC3=C(C=2)C=C(C)N3)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 646.0±55.0 °C(Predicted)
• pka: 14.83±0.46(Predicted)

Additional information on N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide (CAS No. 852136-76-6)

N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide, a compound with the chemical identifier CAS No. 852136-76-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising biological activities. The compound features a complex heterocyclic framework, incorporating both indole and naphthalene moieties, which are well-documented for their role in modulating various biological pathways.

The indole ring system, particularly in its substituted forms, has long been recognized for its pharmacological relevance. In this context, the presence of a 2-methyl-1H-indol-5-yl group in N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide suggests potential interactions with enzymes and receptors involved in neurological and inflammatory processes. Recent studies have highlighted the importance of indole derivatives in the development of drugs targeting conditions such as depression, cancer, and neurodegenerative disorders.

The naphthalene component of the molecule, specifically the naphthalen-1-yl moiety, contributes to the overall hydrophobicity and stability of the compound. This feature is particularly relevant in drug design, as it can influence membrane permeability and binding affinity to biological targets. The combination of these two aromatic systems in N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-yl)acetamide creates a scaffold that is both structurally diverse and functionally intriguing.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like N-[(2-methyl-1H-indol-5-yl)methyl]-2-(naphthalen-1-y)acetamide. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical in regulating cellular processes such as proliferation and differentiation. These findings align with ongoing research aimed at identifying novel therapeutic agents for chronic diseases.

In vitro experiments have begun to unravel the mechanistic aspects of N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide's interactions with biological targets. Preliminary data indicate that the compound may interfere with signaling pathways associated with inflammation and pain perception. This is particularly noteworthy given the increasing prevalence of chronic inflammatory conditions worldwide. The ability to modulate these pathways could offer a new therapeutic strategy for managing conditions such as rheumatoid arthritis and neuropathic pain.

The synthesis of N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the indole and naphthalene moieties efficiently. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacokinetic properties of N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that this molecule may exhibit favorable properties such as good oral bioavailability and moderate metabolic stability. These characteristics are desirable for developing drugs that can be administered orally with minimal degradation.

Future research directions for N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide include exploring its potential in animal models of disease. Preclinical studies can provide valuable insights into its efficacy and safety profiles before human trials are initiated. The integration of high-throughput screening technologies will further accelerate the identification of derivatives with enhanced activity and reduced side effects.

The broader significance of compounds like N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide lies in their contribution to the evolving landscape of drug discovery. As our understanding of complex biological systems grows, so does the need for innovative molecules that can interact selectively with disease-causing targets. The unique combination of structural features in this compound exemplifies how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry.

In conclusion, N-[（2-methyl-lH-indol-S-yI)methyll)-2-(naphthalen-l-yI)acetamide (CAS No. 85213676) represents a promising candidate for further exploration in pharmaceutical research. Its distinctive structural composition, coupled with preliminary evidence of biological activity, positions it as a valuable tool for developing novel therapeutics. As scientific methodologies continue to advance, compounds such as this one will play an increasingly important role in addressing unmet medical needs.